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Compound of Interest

Compound Name: AH13205

Cat. No.: B10773793 Get Quote

The proper disposal of laboratory reagents is a critical component of ensuring a safe and

compliant research environment. For drug development professionals, handling and disposing

of novel or specialized compounds requires careful consideration of their chemical properties

and potential hazards. This guide provides a procedural overview for the disposal of a

substance identified as AH13205, based on available safety information.

A review of the Safety Data Sheet (SDS) for a compound with a similar identifier reveals it to be

Potassium Bicarbonate (CAS No. 298-14-6). According to the SDS from Sigma-Aldrich, this

substance is not classified as hazardous. However, it is crucial for researchers to verify the

identity of the specific reagent in their possession, as internal catalog numbers can sometimes

be misleading. Assuming the compound is indeed Potassium Bicarbonate, the disposal

procedure is straightforward. For differing compounds, the procedure would need to be

adapted based on the specific hazards identified in the material's SDS.

General Disposal Procedures for Non-Hazardous
Chemical Waste
For substances confirmed to be non-hazardous, such as Potassium Bicarbonate, the following

general disposal guidelines should be followed. These procedures are in line with standard

laboratory practices for chemical waste management.

Step 1: Personal Protective Equipment (PPE) Before handling any chemical, ensure

appropriate PPE is worn. This includes safety glasses, a lab coat, and gloves.
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Step-2: Containerization Ensure the waste material is in a securely sealed and clearly labeled

container. The label should accurately reflect the contents.

Step 3: Institutional Guidelines Consult your institution's specific guidelines for non-hazardous

chemical waste disposal.[1][2] Institutional Environmental Health and Safety (EHS)

departments provide protocols that are compliant with local and national regulations.[1][2]

Step 4: Disposal Pathway For many non-hazardous salts like Potassium Bicarbonate, disposal

may be as simple as dissolving in water and pouring down the drain with copious amounts of

water, provided this is permitted by your institution.[2] Alternatively, it may be collected by the

EHS department along with other non-hazardous waste streams.[1]

Logical Workflow for Chemical Disposal Decision
The determination of the correct disposal method is a critical thinking process for any

researcher. The following diagram illustrates the logical workflow for deciding on the

appropriate disposal procedure for a laboratory chemical.
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Caption: Logical steps for determining the correct chemical disposal procedure.

Quantitative Data Summary
For a substance like Potassium Bicarbonate, the SDS provides key quantitative data that

informs its handling and disposal.
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Property Value Significance for Disposal

GHS Classification
Not a hazardous substance or

mixture

Indicates that standard non-

hazardous disposal protocols

are applicable.

pH ~8.2 (50 g/l)

Mildly basic, large quantities

may require neutralization

before drain disposal.

Solubility in Water 332 g/l at 20 °C
High solubility facilitates

disposal by dissolving in water.

Note: The information presented is based on the assumption that AH13205 is Potassium

Bicarbonate. Researchers must verify the identity of their specific reagents and consult the

corresponding SDS before proceeding with any handling or disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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